Cas no 723761-32-8 (P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester)

• Product Name: P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester
• CAS No: 723761-32-8
• MF: C₁₇H₁₆NO₃P
• MW: 313.287605285645
• CID: 1074775
• PubChem ID: 24795665
• Update Time: 2025-04-20

P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester Chemical and Physical Properties

Names and Identifiers

• P-[(2E)-3-Cyano-2-methyl-2-propen-1-yl]phosphonic Acid Diphenyl Ester
• diphenyl (3-cyano-2-methylprop-2-enyl)phosphonate
• (E)-4-diphenoxyphosphoryl-3-methylbut-2-enenitrile
• 723761-32-8
• 3-Methyl-4-(diphenoxyphosphinyl)-2-butenenitrile
• P-(2E)-3-Cyano-2-methyl-2-propen-1-ylphosphonic Acid Diphenyl Ester

• Inchi： 1S/C17H16NO3P/c1-15(12-13-18)14-22(19,20-16-8-4-2-5-9-16)21-17-10-6-3-7-11-17/h2-12H,14H2,1H3/b15-12+
• InChI Key： BSYIWTSEFXVTPC-NTCAYCPXSA-N
• SMILES： P(C/C(=C/C#N)/C)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.08678037g/mol
• Monoisotopic Mass: 313.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds